Cas no 68003-29-2 (2,2''-[(octylimino)bis(ethane-2,1-diyloxy)]diethanol)

• Product Name: 2,2''-[(octylimino)bis(ethane-2,1-diyloxy)]diethanol
• CAS No: 68003-29-2
• MF: C₁₆H₃₅NO₄
• MW: 305.453405618668
• CID: 968213
• PubChem ID: 106344
• Update Time: 2025-04-19

2,2''-[(octylimino)bis(ethane-2,1-diyloxy)]diethanol Chemical and Physical Properties

Names and Identifiers

• 2,2''-[(octylimino)bis(ethane-2,1-diyloxy)]diethanol
• 2,2'-[(Octylimino)bis(2,1-ethanediyloxy)]bisethanol
• 2-[2-[2-(2-hydroxyethoxy)ethyl-octylamino]ethoxy]ethanol
• Ethanol, 2,2'-[(octylimino)bis(2,1-ethanediyloxy)]bis-
• 2,2'-[(Octylimino)bis(2,1-ethanediyloxy)]bis[ethanol]
• SCHEMBL3281620
• Bis(2-(2-hydroxyethoxy)ethyl)octylamine
• Ethanol, 2,2'-((octylimino)bis(2,1-ethanediyloxy))bis-
• 2,2'-(((octylazanediyl)bis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)
• AKOS024366504
• DTXSID3070963
• 68003-29-2
• BBLLNWPZRQWZSP-UHFFFAOYSA-N
• 2,2a(2)-[(Octylimino)bis(2,1-ethanediyloxy)]bis[ethanol]

• Inchi： 1S/C16H35NO4/c1-2-3-4-5-6-7-8-17(9-13-20-15-11-18)10-14-21-16-12-19/h18-19H,2-16H2,1H3
• InChI Key： BBLLNWPZRQWZSP-UHFFFAOYSA-N
• SMILES： O(CCO)CCN(CCOCCO)CCCCCCCC

Computed Properties

• Exact Mass: 305.25660860g/mol
• Monoisotopic Mass: 305.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2Ų